Cas no 1803840-43-8 (1-(2-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one
• CAS No: 1803840-43-8
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4974475
• Update Time: 2025-05-24

1-(2-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H10BrClOS/c1-14-9-4-2-3-7(10(9)11)8(13)5-6-12/h2-4H,5-6H2,1H3
• InChI Key： JELDMZRTWXETEI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CCCl)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one

1-(2-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one: A Comprehensive Overview

1-(2-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one, also known by its CAS number 1803840-43-8, is a complex organic compound with a unique structure that has garnered attention in various scientific fields. This compound is characterized by its bromine and methylthio substituents on the aromatic ring, along with a chlorinated ketone group, making it a versatile molecule for research and potential applications.

The molecular structure of this compound is intriguing, with the bromine atom at the 2-position and the methylthio group at the 3-position of the phenyl ring. The ketone group at the 1-position of the propanone chain adds to its complexity, creating a molecule with potential for various chemical reactions and biological interactions. Recent studies have explored its role in organic synthesis, particularly in the development of bioactive compounds.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Scientists have investigated its potential as a precursor for drug development, particularly in targeting specific enzymes or receptors. The bromine and methylthio groups are known to influence the molecule's reactivity and stability, making it an ideal candidate for further exploration in pharmacological studies.

In terms of synthesis, researchers have developed efficient methods to produce this compound using modern organic chemistry techniques. For instance, coupling reactions and oxidation processes have been optimized to achieve high yields and purity levels. These advancements have made it easier to scale up production for both research and industrial purposes.

The compound's physical properties are also worth noting. Its melting point and solubility characteristics make it suitable for various experimental conditions. Additionally, its stability under different environmental conditions has been thoroughly examined, ensuring safe handling and storage in laboratory settings.

Recent breakthroughs in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. By employing advanced algorithms, scientists can predict how this compound interacts with other molecules, providing valuable insights into its potential applications in fields such as agrochemistry and materials science.

In conclusion, 1-(2-Bromo-3-(methylthio)phenyl)-3-chloropropan-1-one is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future advancements in organic chemistry and related fields.